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Compound of Interest

Compound Name: PPTN

Cat. No.: B12431138

For researchers and scientists in the fast-paced world of drug development, adherence to strict
laboratory safety and chemical handling protocols is paramount. This document provides
essential, immediate safety and logistical information for the proper disposal of PPTN
(hydrochloride), a potent and selective P2Y 14 receptor antagonist. Following these procedures
will not only ensure a safe laboratory environment but also build trust in our commitment to
responsible chemical management beyond the product itself.

Chemical and Physical Properties of PPTN
(hydrochloride)

A thorough understanding of the chemical and physical properties of a substance is the first
step toward safe handling and disposal. The table below summarizes key quantitative data for
PPTN (hydrochloride).

Property Value

Molecular Formula C29H24F3NO:2 « HCI[1]

Molecular Weight 511.96 g/mol

Appearance Solid[1]

Purity >98%[1]

Solubility Soluble in DMSO and Ethanol[1]
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Safety and Hazard Information

According to the Safety Data Sheet (SDS), PPTN (hydrochloride) is not classified as a
hazardous substance under the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals. Standard precautionary measures for handling laboratory chemicals
should be followed. While the substance is not classified as hazardous, it is noted as slightly
hazardous for water. Therefore, large quantities should not be allowed to enter groundwater,
water courses, or sewage systems.

Step-by-Step Disposal Protocol

The following protocol provides a direct, procedural guide for the proper disposal of PPTN from
a laboratory setting. This plan is designed to minimize risk and ensure compliance with general
laboratory safety standards.

1. Personal Protective Equipment (PPE): Before beginning any disposal procedures, ensure
you are wearing appropriate PPE, including:

Safety glasses

e Lab coat

o Chemical-resistant gloves

2. Waste Segregation:

 All materials contaminated with PPTN, including unused compound, solutions, and
consumables (e.qg., pipette tips, vials, and gloves), should be segregated from general
laboratory waste.

3. Small Quantities (Milligram Scale):

o For trace amounts of PPTN on consumables, such as pipette tips and empty vials, these
items can be collected in a designated, clearly labeled waste container.

o The Safety Data Sheet suggests that smaller quantities can be disposed of with household
waste; however, it is best practice within a laboratory setting to collect this waste for
professional disposal to ensure compliance with local regulations.
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4. Bulk Quantities and Solutions:
o Solid Waste: Collect any unused solid PPTN in a clearly labeled, sealed container.

 Liquid Waste: For solutions containing PPTN, do not pour them down the drain unless
specifically permitted by your institution's Environmental Health and Safety (EHS)
department.[2][3] Collect all aqueous and solvent-based solutions in a designated, labeled
waste container. The container should be appropriate for the type of solvent used.

5. Waste Storage:

o Store the sealed waste containers in a designated, well-ventilated area away from
incompatible materials.

6. Final Disposal:

o Arrange for the disposal of the chemical waste through your institution's EHS program or a
licensed chemical waste disposal company. Provide them with the Safety Data Sheet for
PPTN (hydrochloride).

7. Decontamination:

e Thoroughly decontaminate all glassware and surfaces that have come into contact with
PPTN using an appropriate solvent (e.g., ethanol or isopropanol), followed by a wash with
soap and water.

e Collect the initial solvent rinse as chemical waste.

Experimental Workflow for Safe Disposal

The following diagram illustrates the logical workflow for the proper disposal of PPTN.
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PPTN Disposal Workflow

Start: PPTN Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Step 2: Segregate Waste

(Solid, Liquid, Contaminated Materials)

Step 3: Evaluate Quantity

>=1g / Solutions

Small Quantities (mg scale)
- Collect in labeled container

Bulk Quantities / Solutions
- Collect in separate, labeled
waste containers (solid/liquid)

e

Step 4: Securely Store Waste
- Designated, ventilated area

;

Step 5: Professional Disposal
- Contact EHS or licensed vendor

;

Step 6: Decontaminate
- Glassware and work surfaces

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of PPTN waste.

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/product/b12431138?utm_src=pdf-body-img
https://www.benchchem.com/product/b12431138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12431138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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